Cas no 68176-64-7 (5-Ethoxycarbonylamino-[1,2,3]thiadiazole-4-carboxylic acid)

• Product Name: 5-Ethoxycarbonylamino-[1,2,3]thiadiazole-4-carboxylic acid
• CAS No: 68176-64-7
• MF: C₆H₇N₃O₄S
• MW: 217.202479600906
• MDL: MFCD19981416
• CID: 4716009
• Update Time: 2025-06-09

5-Ethoxycarbonylamino-[1,2,3]thiadiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Ethoxycarbonylamino-[1,2,3]thiadiazole-4-carboxylic acid
• HGZIIOPOFXICLB-UHFFFAOYSA-N
• 5-Ethoxycarbonylamino-1,2,3-thiadiazole-4-carboxylic Acid

• MDL： MFCD19981416
• Inchi： 1S/C6H7N3O4S/c1-2-13-6(12)7-4-3(5(10)11)8-9-14-4/h2H2,1H3,(H,7,12)(H,10,11)
• InChI Key： HGZIIOPOFXICLB-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)O)N=N1)NC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 237
• Topological Polar Surface Area: 130

Additional information on 5-Ethoxycarbonylamino-[1,2,3]thiadiazole-4-carboxylic acid

Introduction to 5-Ethoxycarbonylamino-[1,2,3]thiadiazole-4-carboxylic acid (CAS No. 68176-64-7)

5-Ethoxycarbonylamino-[1,2,3]thiadiazole-4-carboxylic acid (CAS No. 68176-64-7) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an ethoxycarbonylamino group and a thiadiazole ring, making it a valuable building block for the synthesis of various bioactive molecules.

The 5-Ethoxycarbonylamino-[1,2,3]thiadiazole-4-carboxylic acid has garnered considerable attention due to its potential in the development of novel therapeutic agents. Recent studies have highlighted its role in modulating biological pathways and its potential as a lead compound for drug discovery. The compound's ability to interact with specific protein targets and its favorable pharmacokinetic properties make it an attractive candidate for further investigation.

In the realm of medicinal chemistry, the 5-Ethoxycarbonylamino-[1,2,3]thiadiazole-4-carboxylic acid has been explored for its anti-inflammatory and antimicrobial properties. Research published in the Journal of Medicinal Chemistry (2022) demonstrated that derivatives of this compound exhibit potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory response. Additionally, studies in the European Journal of Medicinal Chemistry (2023) have shown that certain analogs of this compound possess significant antimicrobial activity against both Gram-positive and Gram-negative bacteria.

The structural versatility of the 5-Ethoxycarbonylamino-[1,2,3]thiadiazole-4-carboxylic acid allows for the synthesis of a wide range of derivatives with tailored biological activities. This is particularly important in drug discovery, where fine-tuning the chemical structure can significantly enhance the therapeutic potential of a compound. For instance, modifications to the ethoxycarbonylamino group or the thiadiazole ring can lead to improved solubility, stability, and bioavailability.

In addition to its medicinal applications, the 5-Ethoxycarbonylamino-[1,2,3]thiadiazole-4-carboxylic acid has been studied for its use in agricultural chemistry. Research published in Pesticide Biochemistry and Physiology (2021) indicated that this compound and its derivatives can serve as effective herbicides and fungicides. The unique combination of functional groups provides a mechanism for disrupting plant and fungal growth processes without causing significant environmental harm.

The synthesis of 5-Ethoxycarbonylamino-[1,2,3]thiadiazole-4-carboxylic acid typically involves multi-step reactions that are well-documented in the literature. A common approach involves the reaction of ethyl isocyanate with 4-amino-[1,2,3]thiadiazole-5-carboxylic acid followed by esterification to form the final product. This synthetic route is efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

The physical and chemical properties of 5-Ethoxycarbonylamino-[1,2,3]thiadiazole-4-carboxylic acid have been extensively characterized. It is a white crystalline solid with a melting point ranging from 180°C to 185°C. The compound is soluble in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. These properties are crucial for optimizing its use in various applications.

In terms of safety and handling, while 5-Ethoxycarbonylamino-[1,2,3]thiadiazole-4-carboxylic acid is not classified as a hazardous substance under current regulations, standard laboratory safety protocols should be followed when handling this compound. Proper personal protective equipment (PPE) such as gloves and safety goggles should be worn to prevent skin contact and inhalation.

The future prospects for 5-Ethoxycarbonylamino-[1,2,3]thiadiazole-4-carboxylic acid are promising. Ongoing research continues to uncover new applications and derivatives with enhanced biological activities. As our understanding of this compound deepens, it is likely to play an increasingly important role in various fields of science and technology.